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Introduction

Far Upstream Element (FUSE) Binding Protein 1 (FUBPL1) is a DNA and RNA binding protein
that plays a multifaceted role in gene expression.[1] It is recognized as a key regulator of the
proto-oncogene c-Myc, a critical driver in many human cancers.[1][2][3] FUBP1 binds to the
FUSE sequence in the c-Myc promoter, activating its transcription and subsequently promoting
cell proliferation and inhibiting apoptosis.[1][4] Due to its frequent overexpression in various
malignancies, including hepatocellular carcinoma, colorectal cancer, and breast cancer, FUBP1
has emerged as a promising target for novel cancer therapies.[4][5]

Fubp1-IN-1 is a potent, small-molecule inhibitor of FUBP1. It disrupts the interaction between
FUBP1 and its target FUSE DNA sequence, thereby inhibiting FUBP1's regulatory function.[5]
[6][7] These application notes provide detailed protocols for utilizing Fubp1-IN-1 to investigate
FUBP1-mediated oncogenic signaling pathways in cancer cell lines.

Mechanism of Action

Fubp1-IN-1 is a pyrazolo[1,5a]pyrimidine-based compound that directly interferes with the
binding of FUBP1 to the FUSE sequence.[5][6] This inhibition leads to the downregulation of
FUBPL1 target genes, most notably c-Myc. The reduction in c-Myc levels subsequently affects
downstream cellular processes, including cell cycle progression and apoptosis, ultimately
leading to decreased cancer cell proliferation and survival.[5][8]
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Quantitative Data

The following table summarizes the key quantitative data for Fubp1-IN-1.

Parameter Value Reference

IC50 (FUBP1/FUSE binding

inhibition) 11.0uM (5106171

Signaling Pathway Diagram
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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